Cas no 1526617-63-9 (5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine)

• Product Name: 5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine
• CAS No: 1526617-63-9
• MF: C₁₁H₇BrF₂N₂O
• MW: 301.086888551712
• MDL: MFCD22702519
• CID: 4784090
• Update Time: 2025-10-29

5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine
• 5-bromo-6-(2,4-difluorophenoxyl)pyridin-3-amine

• MDL： MFCD22702519
• Inchi： 1S/C11H7BrF2N2O/c12-8-4-7(15)5-16-11(8)17-10-2-1-6(13)3-9(10)14/h1-5H,15H2
• InChI Key： LTJYLFFZTOZJRG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1OC1C=CC(=CC=1F)F)N

Computed Properties

• Exact Mass: 299.97098 g/mol
• Monoisotopic Mass: 299.97098 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.1
• Molecular Weight: 301.09

Additional information on 5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine

Introduction to 5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine (CAS No. 1526617-63-9)

5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1526617-63-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative exhibits a unique structural framework that has garnered considerable attention from the scientific community due to its potential pharmacological applications. The compound’s molecular structure integrates bromine and fluorine substituents, which are strategically positioned on a pyridine core modified with a phenoxy group. Such structural features not only contribute to its distinct chemical properties but also open avenues for diverse biological activities.

The synthesis of 5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine involves meticulous chemical transformations that highlight the compound’s synthetic versatility. The presence of the bromine atom at the 5-position and the 2,4-difluorophenoxy moiety at the 6-position of the pyridine ring is critical for its reactivity and interaction with biological targets. This arrangement allows for further functionalization, making it a valuable scaffold in drug discovery programs. Researchers have leveraged this compound’s structural motifs to develop novel molecules with enhanced binding affinity and selectivity towards specific therapeutic targets.

In recent years, 5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine has been explored in various preclinical studies aimed at identifying compounds with therapeutic potential. Its pyridine core is a common pharmacophore in many bioactive molecules, particularly those targeting neurological and inflammatory disorders. The fluorinated aromatic ring enhances lipophilicity and metabolic stability, which are crucial factors in drug design. Furthermore, the amine group at the 3-position provides a site for further derivatization, enabling the creation of analogues with tailored pharmacokinetic profiles.

One of the most compelling aspects of 5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine is its role as a key intermediate in the synthesis of more complex pharmaceutical agents. Its structural components have been incorporated into molecules that exhibit inhibitory activity against enzymes and receptors implicated in diseases such as cancer and autoimmune disorders. For instance, derivatives of this compound have shown promise in disrupting signaling pathways that are aberrantly activated in tumor cells. The bromine atom serves as a handle for cross-coupling reactions, facilitating the construction of larger, more intricate molecular architectures.

The phenoxy group introduces additional electronic and steric effects that modulate the compound’s interactions with biological systems. This feature has been exploited to fine-tune binding affinities and reduce off-target effects. In particular, studies have demonstrated that modifications around the phenoxy moiety can significantly alter the compound’s pharmacological profile. Such tunability makes 5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine an attractive candidate for structure-based drug design initiatives.

Advances in computational chemistry have further enhanced the utility of 5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine as a lead compound. Molecular modeling techniques have been employed to predict how different substituents on its structure might influence its biological activity. These predictions have guided synthetic efforts toward optimizing potency and selectivity. The integration of experimental data with computational insights has accelerated the discovery process, enabling researchers to rapidly screen large libraries of derivatives.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which often result in improved pharmacological outcomes compared to their non-fluorinated counterparts. The electron-withdrawing nature of fluorine atoms can enhance binding interactions by increasing lipophilicity and reducing metabolic degradation. Additionally, fluorine atoms can influence conformational preferences and electronic distributions within a molecule, further modulating its biological effects. In 5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine, these effects are particularly pronounced due to the strategic placement of fluorine atoms on an aromatic ring adjacent to a polar amine group.

Recent research has also highlighted the potential of 5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine in developing treatments for infectious diseases. Its structural framework has been adapted to create molecules with antimicrobial properties by targeting essential bacterial enzymes or interfering with viral replication mechanisms. The bromine substituent plays a crucial role in these applications by facilitating covalent interactions with biological targets or enhancing stability under physiological conditions.

The versatility of 5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amine extends beyond its use as an intermediate; it also serves as a model compound for understanding how specific structural features contribute to biological activity. By studying its interactions with enzymes and receptors, researchers can gain insights into general principles governing molecular recognition and drug design. These insights are invaluable for developing new therapeutic strategies across multiple disease areas.

In conclusion,5-Bromo-6-(2,4-difluorophenoxy)pyridin-3-amines (CAS No.: 1526617-63-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and diverse applications. Its role as a synthetic building block and lead compound underscores its importance in modern drug discovery efforts aimed at addressing unmet medical needs worldwide.